Cas no 1565585-65-0 (4-(difluoromethoxy)cyclohexanamine)

4-(Difluoromethoxy)cyclohexanamine is a fluorinated cyclohexylamine derivative characterized by the presence of a difluoromethoxy substituent. This structural feature enhances its stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The difluoromethoxy group contributes to improved metabolic resistance and bioavailability, while the cyclohexylamine scaffold provides a rigid framework for stereoselective modifications. The compound is particularly useful in the development of bioactive molecules, including enzyme inhibitors and receptor modulators. Its synthetic versatility allows for further functionalization, enabling tailored applications in medicinal chemistry. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes.

4-(difluoromethoxy)cyclohexanamine structure

1565585-65-0 structure

Product Name:4-(difluoromethoxy)cyclohexanamine

CAS No:1565585-65-0

MF:C₇H₁₃F₂NO

MW:165.181029081345

CID:5577773

PubChem ID:75488623

Update Time:2026-03-11

4-(difluoromethoxy)cyclohexanamine Chemical and Physical Properties

Names and Identifiers

- 4-(difluoromethoxy)cyclohexan-1-amine
- Cyclohexanamine, 4-(difluoromethoxy)-
- 4-(difluoromethoxy)cyclohexanamine
- Inchi： 1S/C7H13F2NO/c8-7(9)11-6-3-1-5(10)2-4-6/h5-7H,1-4,10H2
- InChI Key： NRPDIKHIOPBBKH-UHFFFAOYSA-N
- SMILES： C1(N)CCC(OC(F)F)CC1

Experimental Properties

Density: 1.11±0.1 g/cm3(Predicted)
Boiling Point: 177.1±40.0 °C(Predicted)
pka: 10.28±0.70(Predicted)

4-(difluoromethoxy)cyclohexanamine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-(difluoromethoxy)cyclohexanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D590978-2.5mg	4-(difluoromethoxy)cyclohexan-1-amine	1565585-65-0	2.5mg	$ 50.00	2022-06-02
TRC	D590978-5mg	4-(difluoromethoxy)cyclohexan-1-amine	1565585-65-0	5mg	$ 70.00	2022-06-02
TRC	D590978-25mg	4-(difluoromethoxy)cyclohexan-1-amine	1565585-65-0	25mg	$ 275.00	2022-06-02
Enamine	EN300-157037-0.05g	4-(difluoromethoxy)cyclohexan-1-amine	1565585-65-0	0.05g	$1152.0	2023-06-04
Enamine	EN300-157037-0.1g	4-(difluoromethoxy)cyclohexan-1-amine	1565585-65-0	0.1g	$1207.0	2023-06-04
Enamine	EN300-157037-0.25g	4-(difluoromethoxy)cyclohexan-1-amine	1565585-65-0	0.25g	$1262.0	2023-06-04
Enamine	EN300-157037-0.5g	4-(difluoromethoxy)cyclohexan-1-amine	1565585-65-0	0.5g	$1316.0	2023-06-04
Enamine	EN300-157037-1.0g	4-(difluoromethoxy)cyclohexan-1-amine	1565585-65-0	1g	$1371.0	2023-06-04
Enamine	EN300-157037-2.5g	4-(difluoromethoxy)cyclohexan-1-amine	1565585-65-0	2.5g	$2688.0	2023-06-04
Enamine	EN300-157037-5.0g	4-(difluoromethoxy)cyclohexan-1-amine	1565585-65-0	5g	$3977.0	2023-06-04